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Compound of Interest

Compound Name: Ambuside

Cat. No.: B049381

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambuside (4-chloro-6-[[(E)-3-oxobut-1-enylJamino]-1-N-prop-2-enylbenzene-1,3-
disulfonamide) is a benzenesulfonamide-based diuretic agent.[1] Structurally similar to
thiazide-type diuretics, it exerts its therapeutic effect by inhibiting the sodium-chloride
cotransporter in the kidneys, leading to increased excretion of sodium and water. This guide
provides an in-depth overview of the chemical synthesis and purification of Ambuside, tailored
for professionals in the fields of chemical research and drug development.

Chemical Properties and Structure

A thorough understanding of the physicochemical properties of Ambuside is fundamental for
its synthesis and purification.
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Property Value

Molecular Formula C13H16CIN3Os5S2

Molecular Weight 393.9 g/mol [1]
4-chloro-6-[[(E)-3-oxobut-1-enylJamino]-1-N-

IUPAC Name ] ]
prop-2-enylbenzene-1,3-disulfonamide[1]

CAS Number 3754-19-6[1]

Appearance White to off-white crystalline solid

N Sparingly soluble in water, soluble in organic
Solubility

solvents like ethanol and acetone.

Synthesis of Ambuside

The synthesis of Ambuside is a multi-step process commencing with the formation of the core
sulfonamide structure, followed by the introduction of the characteristic side chains.

Part 1: Synthesis of the Core Intermediate: 4-Amino-6-
chlorobenzene-1,3-disulfonamide

The foundational precursor for Ambuside synthesis is 4-Amino-6-chlorobenzene-1,3-
disulfonamide. A common synthetic route starts from 3-chloroaniline.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Modular Synthesis of Alkenyl Sulfamates and [3-Ketosulfonamides via SUFEx Click
Chemistry and Photomediated 1,3-Rearrangement - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Ambuside: A Comprehensive Technical Guide to
Synthesis and Purification]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b049381?utm_src=pdf-body-img
https://www.benchchem.com/product/b049381?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8384055/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8384055/
https://www.benchchem.com/product/b049381#ambuside-synthesis-and-purification
https://www.benchchem.com/product/b049381#ambuside-synthesis-and-purification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b049381#ambuside-synthesis-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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